Cas no 2228307-50-2 (tert-butyl 2-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate)

Tert-butyl 2-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate is a protected piperazine derivative featuring a tert-butoxycarbonyl (Boc) group and a substituted phenyl ring. The Boc group enhances stability, facilitating handling and storage, while the methoxy and methyl substituents on the phenyl ring contribute to steric and electronic modulation, making it a versatile intermediate in organic synthesis. This compound is particularly useful in pharmaceutical research for the development of bioactive molecules, owing to its ability to serve as a scaffold for further functionalization. Its well-defined structure and compatibility with standard coupling reactions underscore its utility in medicinal chemistry and drug discovery applications.
tert-butyl 2-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate structure
2228307-50-2 structure
Product Name:tert-butyl 2-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate
CAS No:2228307-50-2
MF:C17H26N2O3
MW:306.399944782257
CID:6373806
PubChem ID:165685268
Update Time:2025-06-08

tert-butyl 2-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate
    • 2228307-50-2
    • EN300-1901656
    • Inchi: 1S/C17H26N2O3/c1-12-13(7-6-8-15(12)21-5)14-11-18-9-10-19(14)16(20)22-17(2,3)4/h6-8,14,18H,9-11H2,1-5H3
    • InChI Key: XMHVDXCYUPWHBP-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCNCC1C1C=CC=C(C=1C)OC)=O

Computed Properties

  • Exact Mass: 306.19434270g/mol
  • Monoisotopic Mass: 306.19434270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 50.8Ų

tert-butyl 2-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 2-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate

tert-butyl 2-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate (CAS No. 2228307-50-2): An Overview

tert-butyl 2-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate (CAS No. 2228307-50-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, is a member of the piperazine family and exhibits a tert-butyl protecting group, which enhances its stability and bioavailability.

The chemical structure of tert-butyl 2-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate consists of a piperazine ring attached to a tert-butyl carbamate group, with a substituted phenyl ring bearing a methoxy and methyl group. This intricate arrangement confers the compound with specific pharmacological properties, making it a valuable candidate for drug development.

Recent research has focused on the potential of tert-butyl 2-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine pathways. Studies have shown that this compound can modulate these neurotransmitter systems, potentially offering new avenues for the treatment of conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, tert-butyl 2-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The synthesis of tert-butyl 2-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate involves several steps, including the formation of the piperazine ring and the attachment of the tert-butyl carbamate group. Advanced synthetic methods have been developed to optimize yield and purity, ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 2-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate. Early results have been promising, with the compound demonstrating favorable pharmacokinetic properties and minimal side effects. These findings suggest that it may be a viable candidate for further development as a therapeutic agent.

The potential applications of tert-butyl 2-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate extend beyond traditional pharmaceuticals. Researchers are also exploring its use in combination therapies and as a lead compound for the development of novel drug candidates. The versatility of this compound makes it an attractive target for further investigation in both academic and industrial settings.

In conclusion, tert-butyl 2-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate (CAS No. 2228307-50-2) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an important focus of ongoing research in medicinal chemistry. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will continue to play a significant role in the development of new treatments for various medical conditions.

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